Cas no 2716-13-4 (Benzenamine,4,4'-[1,4-phenylenebis(1-methylethylidene)]bis[N-methyl- (9CI))

• Product Name: Benzenamine,4,4'-[1,4-phenylenebis(1-methylethylidene)]bis[N-methyl- (9CI)
• CAS No: 2716-13-4
• MF: C₂₆H₃₂N₂
• MW: 372.545686721802
• CID: 269314
• PubChem ID: 75932
• Update Time: 2025-04-19

Benzenamine,4,4'-[1,4-phenylenebis(1-methylethylidene)]bis[N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4,4'-[1,4-phenylenebis(1-methylethylidene)]bis[N-methyl- (9CI)
• N-methyl-4-[2-[4-[2-[4-(methylamino)phenyl]propan-2-yl]phenyl]propan-2-yl]aniline
• 4,4'-(1,4-Phenylenedipropane-2,2-diyl)bis(N-methylaniline)
• benzenamine, 4,4'-[1,4-phenylenebis(1-methylethylidene)]bis[N-methyl-
• DTXSID7073303
• 2716-13-4
• Benzenamine, 4,4'-(1,4-phenylenebis(1-methylethylidene))bis(N-methyl-
• SCHEMBL9447399
• alpha,alpha'-bis-(4-methylamino-phenyl)-p-diisopropylbenzene
• MUXOEJASRBISER-UHFFFAOYSA-N

• Inchi： 1S/C26H32N2/c1-25(2,21-11-15-23(27-5)16-12-21)19-7-9-20(10-8-19)26(3,4)22-13-17-24(28-6)18-14-22/h7-18,27-28H,1-6H3
• InChI Key： MUXOEJASRBISER-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)NC

Computed Properties

• Exact Mass: 372.25676
• Monoisotopic Mass: 372.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2
• XLogP3: 7.5

Experimental Properties

• Density: 1.049
• Boiling Point: 521.1°Cat760mmHg
• Flash Point: 312.1°C
• Refractive Index: 1.602
• PSA: 24.06